Cas no 919012-80-9 (7-(4-fluorophenyl)-1-methyl-8-(4-methylphenyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 7-(4-fluorophenyl)-1-methyl-8-(4-methylphenyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 919012-80-9
• MF: C₂₁H₁₆FN₅O₂
• MW: 389.382447242737
• CID: 5363424
• Update Time: 2025-11-04

7-(4-fluorophenyl)-1-methyl-8-(4-methylphenyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 2-(4-Fluoro-phenyl)-7-methyl-1-p-tolyl-1H,7H-1,3a,5,7,8-pentaaza-cyclopenta[a]indene-4,6-dione
• 1H-Imidazo[2,1-f]purine-2,4(3H,8H)-dione, 7-(4-fluorophenyl)-1-methyl-8-(4-methylphenyl)-
• 7-(4-fluorophenyl)-1-methyl-8-(4-methylphenyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C21H16FN5O2/c1-12-3-9-15(10-4-12)27-16(13-5-7-14(22)8-6-13)11-26-17-18(23-20(26)27)25(2)21(29)24-19(17)28/h3-11H,1-2H3,(H,24,28,29)
• InChI Key： SCJCCZXFNOVSNJ-UHFFFAOYSA-N
• SMILES： N12C=C(C3=CC=C(F)C=C3)N(C3=CC=C(C)C=C3)C1=NC1=C2C(=O)NC(=O)N1C

Additional information on 7-(4-fluorophenyl)-1-methyl-8-(4-methylphenyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

7-(4-Fluorophenyl)-1-methyl-8-(4-methylphenyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 919012-80-9): A Comprehensive Overview

7-(4-Fluorophenyl)-1-methyl-8-(4-methylphenyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 919012-80-9) is a specialized imidazo-purine derivative with significant potential in pharmaceutical research and development. This compound, characterized by its unique molecular structure featuring both fluorophenyl and methylphenyl substituents, has garnered attention for its potential applications in drug discovery and medicinal chemistry.

The molecular structure of 7-(4-fluorophenyl)-1-methyl-8-(4-methylphenyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione combines elements from both purine and imidazole ring systems, creating a scaffold that may interact with various biological targets. The presence of the fluorine atom at the para position of one phenyl ring enhances the compound's potential for forming specific molecular interactions, while the methyl group on the other phenyl ring contributes to its lipophilic character.

In recent years, researchers have shown growing interest in imidazo[1,2-g]purine derivatives due to their structural similarity to naturally occurring purines, which are fundamental components of nucleic acids and numerous coenzymes. This particular derivative, with its 7-(4-fluorophenyl) and 8-(4-methylphenyl) modifications, represents an interesting case study in structure-activity relationship investigations.

The synthesis of CAS 919012-80-9 typically involves multi-step organic reactions, with careful control of reaction conditions to ensure proper regioselectivity in the formation of the imidazo[1,2-g]purine core. The compound's purity and structural integrity are typically confirmed through advanced analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry.

From a pharmaceutical perspective, 7-(4-fluorophenyl)-1-methyl-8-(4-methylphenyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione has been investigated for potential biological activities. While specific therapeutic applications are still under research, compounds with similar structures have shown promise in various areas of medicinal chemistry. The fluorophenyl group in particular is known to influence a molecule's pharmacokinetic properties, potentially affecting its absorption, distribution, metabolism, and excretion characteristics.

The current market for specialized imidazo-purine derivatives like CAS 919012-80-9 is primarily driven by pharmaceutical research institutions and contract research organizations. The compound's availability from specialized chemical suppliers makes it accessible for researchers exploring novel drug candidates or studying structure-activity relationships in medicinal chemistry.

Recent trends in drug discovery have highlighted the importance of fluorinated compounds in pharmaceutical development, with approximately 20-25% of currently marketed drugs containing at least one fluorine atom. This context makes 7-(4-fluorophenyl)-1-methyl-8-(4-methylphenyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione particularly interesting for researchers investigating the effects of fluorination on biological activity and drug-like properties.

From a chemical stability perspective, proper storage conditions are essential for maintaining the integrity of CAS 919012-80-9. The compound should typically be stored in a cool, dry environment, protected from light and moisture. These precautions help preserve its chemical properties and ensure reliable results in research applications.

The growing interest in purine-based therapeutics has created new opportunities for compounds like 7-(4-fluorophenyl)-1-methyl-8-(4-methylphenyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione. Researchers are particularly interested in how modifications to the purine scaffold, such as the addition of fluorophenyl and methylphenyl groups, might influence binding affinity and selectivity for various biological targets.

Analytical characterization of CAS 919012-80-9 reveals important physicochemical properties that are crucial for understanding its potential applications. The compound's solubility profile, partition coefficient (log P), and other key parameters help researchers evaluate its drug-like properties and potential for further development.

In the context of current pharmaceutical research trends, imidazo[1,2-g]purine derivatives are being explored for their potential in addressing various therapeutic areas. While 7-(4-fluorophenyl)-1-methyl-8-(4-methylphenyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione is still primarily a research chemical, its structural features make it a valuable tool for medicinal chemists working on novel drug design strategies.

The synthesis and application of CAS 919012-80-9 represent an interesting case study in modern medicinal chemistry. The compound's structure combines several elements that are known to influence biological activity, including the purine core, imidazole fusion, and strategically placed aryl substituents. These features make it a compelling subject for structure-activity relationship studies.

As research into purine-based compounds continues to advance, derivatives like 7-(4-fluorophenyl)-1-methyl-8-(4-methylphenyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione are likely to play increasingly important roles in drug discovery efforts. The compound's unique combination of structural features offers multiple opportunities for chemical modification and optimization, making it a versatile building block for medicinal chemistry research.

Looking ahead, the scientific community anticipates continued interest in imidazo-purine derivatives as researchers seek to develop more selective and effective therapeutic agents. Compounds like CAS 919012-80-9, with their carefully designed structural modifications, will likely contribute to these efforts by providing valuable insights into molecular recognition and drug-target interactions.